Cas no 94212-15-4 (2-Hydroxycarbazole-3-carboxanilide)

2-Hydroxycarbazole-3-carboxanilide Properties

Names and Identifiers

• 2-Hydroxycarbazole-3-carboxanilide
• 2-Hydroxy-N-phenyl-9H-carbazole-3-carboxamide
• Naphthol AS-BL
• 9H-Carbazole-3-carboxamide,2-hydroxy-N-phenyl
• DTXSID70557379
• 94212-15-4
• +Expand

• InChIKey： XDCTVFJNJVPBOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H14N2O2/c22-18-11-17-14(13-8-4-5-9-16(13)21-17)10-15(18)19(23)20-12-6-2-1-3-7-12/h1-11,21-22H,(H,20,23)
• SMILES： OC1C(C(NC2C=CC=CC=2)=O)=CC2=C(NC3C2=CC=CC=3)C=1

Computed Properties

• Exact Mass: 302.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 302.105527694g/mol
• Heavy Atom Count: 23
• Complexity: 435
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• LogP: 4.35200
• PSA: 65.12000
• Refractive Index: 1.819
• Boiling Point: 490.4 °C at 760 mmHg
• Flash Point: 250.4 °C
• Density: 1.417